Cas no 12236-46-3 (1-Naphthalenesulfonic acid, 4-amino-, diazotized, coupled with 2-(2,4-dihydroxyphenyl)-3,5,7-trihydroxy-4H-1-benzopyran-4-one and (3,4-dihydroxyphenyl)(2,4,6-trihydroxyphenyl)methanone)

• Product Name: 1-Naphthalenesulfonic acid, 4-amino-, diazotized, coupled with 2-(2,4-dihydroxyphenyl)-3,5,7-trihydroxy-4H-1-benzopyran-4-one and (3,4-dihydroxyphenyl)(2,4,6-trihydroxyphenyl)methanone
• CAS No: 12236-46-3
• MF: C₁₀H₉NO₃S
• MW: 223.248361349106
• CID: 174052
• Update Time: 2023-04-05

1-Naphthalenesulfonic acid, 4-amino-, diazotized, coupled with 2-(2,4-dihydroxyphenyl)-3,5,7-trihydroxy-4H-1-benzopyran-4-one and (3,4-dihydroxyphenyl)(2,4,6-trihydroxyphenyl)methanone Chemical and Physical Properties

Names and Identifiers

• C.I. Food Brown 2(8CI,9CI)
• 1-Naphthalenesulfonic acid, 4-amino-, diazotized, coupled with 2-(2,4-dihydroxyphenyl)-3,5,7-trihydroxy-4H-1-benzopyran-4-one and (3,4-dihydroxyphenyl)(2,4,6-trihydroxyphenyl)methanone
• C.I. Food Brown 2
• Chocolate Brown F B
• CHOCOLATEBROWNFB

• Inchi： 1S/C10H9NO3S/c11-9-5-6-10(15(12,13)14)8-4-2-1-3-7(8)9/h1-6H,11H2,(H,12,13,14)
• InChI Key： NRZRRZAVMCAKEP-UHFFFAOYSA-N
• SMILES： C1(S(O)(=O)=O)=C2C(C=CC=C2)=C(N)C=C1